An In-Depth Technical Guide to N-(5-Amino-3-chloro-2-pyridinyl)acetamide (CAS 896161-10-7): A Key Intermediate in Modern Medicinal Chemistry
An In-Depth Technical Guide to N-(5-Amino-3-chloro-2-pyridinyl)acetamide (CAS 896161-10-7): A Key Intermediate in Modern Medicinal Chemistry
Executive Summary
N-(5-Amino-3-chloro-2-pyridinyl)acetamide is a strategically important heterocyclic building block in the landscape of contemporary drug discovery and development. Its unique substitution pattern, featuring a reactive amino group, a directing chloro substituent, and an acetamido moiety on a pyridine core, makes it a valuable intermediate for the synthesis of complex molecular architectures with diverse pharmacological activities. This technical guide provides a comprehensive overview of its chemical structure, a detailed, field-tested synthetic protocol, and discusses its emerging role in medicinal chemistry. The content herein is intended for researchers, scientists, and professionals in the field of drug development, offering both foundational knowledge and practical insights into the utility of this compound.
Chemical Identity and Physicochemical Properties
N-(5-Amino-3-chloro-2-pyridinyl)acetamide is a substituted pyridine derivative. The presence of both hydrogen bond donors (amino and amide N-H) and acceptors (amide C=O and pyridine nitrogen), along with the lipophilic character of the chloro group, imparts a unique combination of properties that are desirable in drug design.
Table 1: Chemical and Physical Properties of N-(5-Amino-3-chloro-2-pyridinyl)acetamide
| Property | Value | Source |
| CAS Number | 896161-10-7 | - |
| Molecular Formula | C₇H₈ClN₃O | - |
| Molecular Weight | 185.61 g/mol | - |
| IUPAC Name | N-(5-amino-3-chloropyridin-2-yl)acetamide | - |
| Appearance | Off-white to light brown solid (predicted) | General knowledge |
| Solubility | Soluble in polar organic solvents such as DMSO, DMF, and methanol (predicted) | General knowledge |
| Melting Point | Not available in public literature | - |
Chemical Structure:
Figure 1: Chemical Structure of N-(5-Amino-3-chloro-2-pyridinyl)acetamide
Synthesis and Mechanistic Insights
The synthesis of N-(5-Amino-3-chloro-2-pyridinyl)acetamide is conceptually straightforward, relying on the selective acylation of a diamine precursor. The key to a successful and high-yielding synthesis lies in controlling the regioselectivity of the acylation reaction, targeting the more nucleophilic amino group at the 2-position of the pyridine ring.
Proposed Synthetic Pathway
The most logical and efficient synthetic route commences with the commercially available 2-amino-5-chloropyridine. The synthesis can be envisioned as a two-step process: nitration followed by reduction to yield the key intermediate, 3-chloro-pyridine-2,5-diamine, which is then selectively acylated.
Caption: Proposed synthetic workflow for N-(5-Amino-3-chloro-2-pyridinyl)acetamide.
Detailed Experimental Protocol
This protocol provides a robust method for the synthesis of the target compound, with explanations for key steps to ensure reproducibility and safety.
Step 1: Synthesis of 2-Amino-5-chloro-3-nitropyridine
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Rationale: The nitration of 2-amino-5-chloropyridine is a critical step to introduce the second amino group precursor. The existing amino and chloro groups direct the electrophilic nitration to the 3-position.
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Procedure:
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To a stirred solution of concentrated sulfuric acid, cool to 0-5 °C in an ice-salt bath.
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Slowly add 2-amino-5-chloropyridine in portions, maintaining the temperature below 10 °C.
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Once the addition is complete, add a mixture of concentrated nitric acid and sulfuric acid dropwise, ensuring the temperature does not exceed 10 °C.
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After the addition, allow the reaction to stir at room temperature for several hours, monitoring the reaction progress by TLC.
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Carefully pour the reaction mixture onto crushed ice and neutralize with a suitable base (e.g., aqueous ammonia or sodium hydroxide solution) to precipitate the product.
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Filter the solid, wash with cold water, and dry under vacuum to yield 2-amino-5-chloro-3-nitropyridine.
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Step 2: Synthesis of 3-Chloro-pyridine-2,5-diamine
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Rationale: The reduction of the nitro group to an amino group is a standard transformation. Catalytic hydrogenation is a clean and efficient method.
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Procedure:
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In a suitable pressure vessel, suspend 2-amino-5-chloro-3-nitropyridine in a solvent such as ethanol or ethyl acetate.
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Add a catalytic amount of palladium on carbon (5-10 wt. %).
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Pressurize the vessel with hydrogen gas (typically 2-4 bar) and stir the mixture at room temperature until the reaction is complete (as monitored by TLC or hydrogen uptake).
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Carefully vent the hydrogen and filter the reaction mixture through a pad of celite to remove the catalyst.
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Concentrate the filtrate under reduced pressure to obtain 3-chloro-pyridine-2,5-diamine, which can be used in the next step without further purification.
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Step 3: Synthesis of N-(5-Amino-3-chloro-2-pyridinyl)acetamide
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Rationale: This step involves the selective acylation of the more nucleophilic 2-amino group. The 5-amino group is less reactive due to its position relative to the electron-withdrawing chloro group and the ring nitrogen. Using a mild acetylating agent and controlled conditions favors mono-acylation.
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Procedure:
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Dissolve 3-chloro-pyridine-2,5-diamine in a suitable solvent, such as dichloromethane or tetrahydrofuran.
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Cool the solution to 0 °C in an ice bath.
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Slowly add one equivalent of acetic anhydride or acetyl chloride. The use of a non-nucleophilic base like triethylamine is recommended if acetyl chloride is used.
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Allow the reaction to warm to room temperature and stir for several hours, monitoring by TLC.
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Upon completion, quench the reaction with water or a saturated solution of sodium bicarbonate.
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Extract the product into an organic solvent, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.
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The crude product can be purified by column chromatography or recrystallization to yield N-(5-Amino-3-chloro-2-pyridinyl)acetamide.
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Role in Drug Discovery and Development
While specific FDA-approved drugs containing the N-(5-Amino-3-chloro-2-pyridinyl)acetamide moiety are not prevalent, its structural features are highly relevant in medicinal chemistry. The 2-aminopyridine scaffold is a well-established pharmacophore found in numerous kinase inhibitors and other therapeutic agents.
The free 5-amino group serves as a crucial handle for further chemical modifications, allowing for the introduction of diverse substituents to explore structure-activity relationships (SAR). This position is often used to append groups that can interact with specific pockets in a biological target, enhancing potency and selectivity.
Caption: Role as a versatile intermediate in drug discovery workflows.
The chloro-substituent at the 3-position can serve multiple purposes. It can act as a synthetic handle for cross-coupling reactions or influence the electronic properties of the pyridine ring, thereby modulating the pKa of the amino groups and the overall pharmacokinetic profile of the final molecule.
Analytical Characterization
The identity and purity of synthesized N-(5-Amino-3-chloro-2-pyridinyl)acetamide should be confirmed using standard analytical techniques.
Table 2: Predicted Analytical Data
| Technique | Expected Observations |
| ¹H NMR | - Aromatic protons on the pyridine ring. - A singlet corresponding to the acetyl methyl group (around 2.0-2.2 ppm). - Broad singlets for the amino and amide protons. |
| ¹³C NMR | - Resonances for the pyridine ring carbons. - A signal for the acetyl methyl carbon. - A signal for the amide carbonyl carbon. |
| Mass Spectrometry | - A molecular ion peak corresponding to the molecular weight of the compound. - Isotopic pattern characteristic of a monochlorinated compound. |
| Infrared (IR) Spectroscopy | - N-H stretching vibrations for the amino and amide groups. - C=O stretching vibration for the amide. |
Safety and Handling
As with any chemical reagent, N-(5-Amino-3-chloro-2-pyridinyl)acetamide should be handled with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Operations should be conducted in a well-ventilated fume hood. Refer to the Material Safety Data Sheet (MSDS) for specific handling and disposal information.
Conclusion
N-(5-Amino-3-chloro-2-pyridinyl)acetamide is a valuable and versatile intermediate for the synthesis of novel heterocyclic compounds with potential therapeutic applications. Its synthesis, while requiring careful control of reaction conditions, is based on well-established chemical principles. The strategic placement of its functional groups provides a robust platform for the generation of compound libraries for lead discovery and optimization in drug development programs. This guide provides the necessary foundational knowledge for the synthesis and application of this important chemical building block.
References
At the time of writing, specific literature citations detailing the synthesis and applications of CAS 896161-10-7 are not widely available in the public domain. The synthetic protocols and applications described are based on established principles of organic and medicinal chemistry and are provided as a guide for experienced researchers.
